Cas no 2172114-50-8 (1-cyclopentyl-2-(5-ethylpyridin-3-yl)sulfanylethan-1-one)

• Product Name: 1-cyclopentyl-2-(5-ethylpyridin-3-yl)sulfanylethan-1-one
• CAS No: 2172114-50-8
• MF: C₁₄H₁₉NOS
• MW: 249.371762514114
• CID: 6428216
• PubChem ID: 165529254
• Update Time: 2025-08-02

1-cyclopentyl-2-(5-ethylpyridin-3-yl)sulfanylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-2-(5-ethylpyridin-3-yl)sulfanylethan-1-one
• 1-cyclopentyl-2-[(5-ethylpyridin-3-yl)sulfanyl]ethan-1-one
• 2172114-50-8
• EN300-1478418

• Inchi： 1S/C14H19NOS/c1-2-11-7-13(9-15-8-11)17-10-14(16)12-5-3-4-6-12/h7-9,12H,2-6,10H2,1H3
• InChI Key： BBQZKMMRFCROKP-UHFFFAOYSA-N
• SMILES： S(C1C=NC=C(CC)C=1)CC(C1CCCC1)=O

Computed Properties

• Exact Mass: 249.11873540g/mol
• Monoisotopic Mass: 249.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.3Ų

Additional information on 1-cyclopentyl-2-(5-ethylpyridin-3-yl)sulfanylethan-1-one

Comprehensive Overview of 1-cyclopentyl-2-(5-ethylpyridin-3-yl)sulfanylethan-1-one (CAS No. 2172114-50-8)

1-cyclopentyl-2-(5-ethylpyridin-3-yl)sulfanylethan-1-one (CAS No. 2172114-50-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a cyclopentyl group and a 5-ethylpyridin-3-yl sulfide moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor scaffold due to its structural similarity to bioactive molecules targeting metabolic pathways.

The compound's molecular formula and weight are key identifiers for laboratory synthesis and quality control. Its sulfur-containing structure contributes to its reactivity, enabling diverse chemical modifications for derivative development. Recent studies highlight its role in optimizing bioavailability and metabolic stability in lead compounds, addressing common challenges in medicinal chemistry. The ethylpyridine component enhances its binding affinity to certain biological targets, while the cyclopentanone fragment provides structural rigidity.

In the context of current research trends, 1-cyclopentyl-2-(5-ethylpyridin-3-yl)sulfanylethan-1-one aligns with the growing demand for heterocyclic building blocks in drug development. Pharmaceutical companies are actively exploring such compounds for their potential in treating metabolic disorders and inflammatory conditions. The compound's logP value and hydrogen bond acceptors/donors make it particularly interesting for central nervous system (CNS) drug design, a hot topic in neuropharmacology.

From a synthetic chemistry perspective, this compound serves as an excellent example of modern cross-coupling methodologies. The formation of the C-S bond between the ethanone and pyridine moieties represents a valuable case study for green chemistry approaches in sulfur incorporation. Researchers are investigating various catalytic systems to optimize its production, with particular focus on atom economy and reduction of hazardous byproducts.

The commercial availability of 1-cyclopentyl-2-(5-ethylpyridin-3-yl)sulfanylethan-1-one has increased significantly in recent years, reflecting its growing importance in high-throughput screening libraries. Chemical suppliers typically offer it in various purity grades (95-99%) with comprehensive analytical data including HPLC chromatograms and NMR spectra. Proper storage conditions (typically -20°C under inert atmosphere) are crucial for maintaining its stability over extended periods.

Analytical characterization of this compound involves standard techniques such as mass spectrometry and infrared spectroscopy, with particular attention to the carbonyl stretching frequency (around 1700 cm⁻¹) and pyridine ring vibrations. These spectral features serve as important quality control markers during compound synthesis and purification. Advanced techniques like X-ray crystallography have been employed to determine its precise molecular conformation in solid state.

In the context of intellectual property, several patent applications have emerged featuring 1-cyclopentyl-2-(5-ethylpyridin-3-yl)sulfanylethan-1-one derivatives, particularly in areas of metabolic disease therapeutics and selective enzyme modulation. This reflects the compound's potential as a privileged structure in medicinal chemistry. The growing body of literature references demonstrates its utility across multiple research domains beyond its initial discovery applications.

From a safety perspective, standard laboratory precautions apply when handling this compound, including proper personal protective equipment and ventilation controls. While not classified as highly hazardous, its material safety data sheet (MSDS) should be carefully reviewed before experimental work. The compound's environmental fate and biodegradability characteristics are subjects of ongoing investigation as part of responsible chemical development practices.

The future research directions for 1-cyclopentyl-2-(5-ethylpyridin-3-yl)sulfanylethan-1-one appear promising, with particular interest in its application to fragment-based drug discovery and proteolysis targeting chimera (PROTAC) development. Its balanced physicochemical properties make it suitable for both traditional small molecule approaches and emerging modalities in pharmaceutical research. The compound's versatility ensures its continued relevance in addressing current challenges in precision medicine and targeted therapies.

For researchers considering this compound for their projects, several key questions frequently arise: What are the optimal solubility parameters for biological assays? How does the stereoelectronic effect of the cyclopentyl group influence target binding? What are the most efficient synthetic routes to regioisomerically pure products? These considerations highlight the compound's complexity and the need for careful experimental design when incorporating it into research programs.

In summary, 1-cyclopentyl-2-(5-ethylpyridin-3-yl)sulfanylethan-1-one represents an important addition to the toolkit of medicinal chemists and materials scientists. Its unique structural features, combined with growing evidence of biological relevance, position it as a valuable intermediate for diverse applications. As research continues to uncover new aspects of its reactivity and biological activity, this compound is likely to maintain its status as a focus of innovative chemical and pharmaceutical development.